Cas no 325855-74-1 (Etoricoxib N1’-Oxide)

• Product Name: Etoricoxib N1’-Oxide
• CAS No: 325855-74-1
• MF: C₁₈H₁₅ClN₂O₃S
• MW: 374.841302156448
• CID: 1064705
• PubChem ID: 44266508
• Update Time: 2025-11-01

Etoricoxib N1’-Oxide Chemical and Physical Properties

Names and Identifiers

• Etoricoxib N1’-Oxide
• 5-Chloro-6'-methyl-3-(4-(methylsulfonyl)phenyl)-[2,3'-bipyridine] 1'-oxide
• 5-chloro-2-(6-methyl-1-oxidopyridin-1-ium-3-yl)-3-(4-methylsulfonylphenyl)pyridine
• Etoricoxib N1'-Oxide
• Etoricoxib-1'-N-Oxide
• C74662
• Etoricoxib-1'-N'-oxide
• BS-16869
• UNII-FP09886CY9
• 5-{5-Chloro-3-[4-(methanesulfonyl)phenyl]pyridin-2-yl}-2-methyl-1-oxo-1lambda~5~-pyridine
• FP09886CY9
• 5-Chloro-6'-methyl-3-[4-(methylsulfonyl)phenyl]-2,3'-bipyridine 1'-Oxide
• C18H15ClN2O3S
• Etoricoxib N1-Oxide
• 5-Chloro-3-(4-methanesulfonyl-phenyl)-6''-methyl-[2,3'']bipyridinyl 1''-oxide
• BDBM50099002
• NS00116823
• 5-Chloro-6'-methyl-3-(4-(methylsulfonyl)phenyl)-[2,3'-bipyridine]1'-oxide
• Etoricoxib N1 inverted exclamation mark -Oxide
• DTXSID50658090
• Etoricoxib N1'-oxide 100 microg/mL in Acetonitrile
• 5-Chloranyl-2-(6-methyl-1-oxidanidyl-pyridin-1-ium-3-yl)-3-(4-methylsulfonylphenyl)pyridine
• 2,3'-Bipyridine, 5-chloro-6'-methyl-3-(4-(methylsulfonyl)phenyl)-, 1'-oxide
• AKOS030632907
• 325855-74-1
• CHEMBL274841
• A913083
• Etoricoxib-N1'-oxide
• 5-CHLORO-3-(4-METHANESULFONYLPHENYL)-6'-METHYL-[2,3'-BIPYRIDIN]-1'-IUM-1'-OLATE

• Inchi： 1S/C18H15ClN2O3S/c1-12-3-4-14(11-21(12)22)18-17(9-15(19)10-20-18)13-5-7-16(8-6-13)25(2,23)24/h3-11H,1-2H3
• InChI Key： KMLFAHIIJSUUPX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2=CC=C(C)[N+](=C2)[O-])C(=C1)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 374.04900
• Monoisotopic Mass: 374.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 204-206°C
• Boiling Point: 603.5±55.0 °C at 760 mmHg
• PSA: 80.87000
• LogP: 5.29020
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Etoricoxib N1’-Oxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Etoricoxib N1’-Oxide

Etoricoxib N1’-Oxide: A Novel Metabolite in the Context of COX-2 Inhibitor Pharmacology and Its Therapeutic Implications

Etoricoxib N1’-Oxide, a metabolite of the COX-2 inhibitor etoricoxib, represents a significant area of research in the field of pharmacology. The CAS No. 325855-74-1 identifier is crucial for tracking this compound in chemical databases and regulatory frameworks. Recent advancements in metabolomics and pharmacokinetic studies have highlighted the importance of understanding the metabolic pathways of COX-2 inhibitors, including the role of Etoricoxib N1’-Oxide in drug efficacy and safety profiles.

Research published in Pharmacological Reports (2023) has demonstrated that the metabolic transformation of etoricoxib into Etoricoxib N1’-Oxide occurs primarily through hepatic cytochrome P450 enzymes. This phase I metabolism is a critical factor in determining the pharmacokinetic profile of the drug. Studies using mass spectrometry-based approaches have revealed that the N1’-Oxide derivative exhibits altered solubility and bioavailability compared to the parent compound, which may influence its therapeutic application.

The mechanism of action of Etoricoxib N1’-Oxide remains a topic of active investigation. While the parent etoricoxib is known for its selective inhibition of cyclooxygenase-2 (COX-2), the metabolite may exhibit differential activity against COX-1 or other enzymatic targets. A 2024 study in Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of Etoricoxib N1’-Oxde, suggesting that the oxidation at the N1’ position could modulate its affinity for COX-2 receptors.

Recent clinical trials have focused on the therapeutic potential of Etoricoxib N1’-Oxide in inflammatory conditions. A phase II trial published in Clinical Pharmacology & Therapeutics (2023) evaluated the anti-inflammatory effects of the metabolite in patients with osteoarthritis. The results indicated that the N1’-Oxide derivative exhibited comparable efficacy to the parent drug but with a reduced risk of gastrointestinal side effects, a common concern with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic profile of Etoricoxib N1’-Oxide is another area of active research. A 2023 study in Drug Metabolism and Disposition used in vitro models to assess the metabolic stability of the compound. The findings suggested that the N1’-Oxide metabolite has a longer half-life compared to the parent drug, potentially allowing for less frequent dosing regimens. This pharmacokinetic advantage could enhance patient compliance in long-term treatment plans.

The synthetic pathway of Etoricoxib N1’-Oxide is also a subject of interest in medicinal chemistry. A 2024 paper in Organic & Biomolecular Chemistry described a novel asymmetric oxidation method to produce the metabolite. This synthetic approach could have implications for the development of COX-2 inhibitors with improved metabolic stability and reduced side effect profiles.

From a clinical perspective, the therapeutic utility of Etoricoxib N1’-Oxide is being explored in various disease models. A 2023 study in Arthritis & Rheumatology investigated the anti-inflammatory effects of the metabolite in rheumatoid arthritis patients. The results indicated that the N1’-Oxide derivative could modulate the immune response more effectively than the parent compound, suggesting potential applications in autoimmune disorders.

The pharmacological significance of Etoricoxib N1’-Oxide extends beyond its role as a metabolite. Research in Pharmaceutical Research (2023) explored the potential for drug repurposing of the metabolite. The study suggested that the N1’-Oxide derivative could be developed as a targeted therapy for specific inflammatory pathways, offering new avenues for personalized medicine.

Environmental and toxicological considerations are also part of the research landscape for Etoricoxib N1’-Oxide. A 2024 study in Environmental Science & Technology evaluated the ecotoxicological impact of the metabolite in aquatic ecosystems. The findings indicated that the N1’-Oxide derivative has a lower environmental persistence compared to the parent drug, which could reduce its ecological footprint.

From a regulatory standpoint, the development of Etoricoxib N1’-Oxide as a therapeutic agent requires careful evaluation. A 2023 review in Regulatory Toxicology and Pharmacology discussed the preclinical and clinical requirements for the metabolite. The study emphasized the need for comprehensive safety profiling to ensure the therapeutic safety of the N1’-Oxide derivative in human populations.

The future directions of research on Etoricoxib N1’-Oxide are promising. Emerging technologies such as artificial intelligence and high-throughput screening are being applied to identify potential drug interactions and metabolic pathways of the metabolite. A 2024 paper in Journal of Chemical Information and Modeling described a machine learning approach to predict the pharmacokinetic behavior of Etoricoxib N1’-Oxide, which could accelerate its development as a novel therapeutic agent.

In conclusion, the study of Etoricoxib N1’-Oxide represents an important intersection of pharmacology, medicinal chemistry, and clinical research. As research continues to uncover the biological and therapeutic potential of this metabolite, it holds promise as a next-generation COX-2 inhibitor with unique advantages over existing therapies. The scientific community is actively engaged in advancing our understanding of this compound, with the goal of translating these findings into clinical applications that benefit patients.

The study of Etoricoxib N1’-Oxide represents a critical intersection of pharmacology, medicinal chemistry, and clinical research, with significant implications for the development of next-generation COX-2 inhibitors. Here's a structured summary of the key findings and their implications: --- ### 1. Metabolic Transformation and Pharmacokinetics - Phase I Metabolism: Etoricoxib is primarily metabolized into Etoricoxib N1’-Oxide via hepatic cytochrome P450 enzymes, which alters its solubility and bioavailability. - Pharmacokinetic Profile: The N1’-Oxide derivative exhibits a longer half-life compared to the parent compound, potentially enabling less frequent dosing and improving patient compliance. --- ### 2. Mechanism of Action and Therapeutic Potential - Selective COX-2 Inhibition: While the parent compound is known for its selective inhibition of COX-2, the N1’-Oxide metabolite may modulate COX-1 or other enzymatic targets, offering potential for differential therapeutic effects. - Anti-Inflammatory Efficacy: Clinical trials suggest that the N1’-Oxide derivative may exhibit comparable efficacy to the parent drug in conditions like osteoarthritis but with reduced gastrointestinal side effects, a major concern with traditional NSAIDs. - Autoimmune Applications: Research indicates potential for targeted therapy in autoimmune disorders like rheumatoid arthritis, where the metabolite may modulate immune responses more effectively. --- ### 3. Synthetic Pathways and Drug Development - Asymmetric Oxidation: A novel synthetic method for producing Etoricoxib N1’-Oxide has been developed, offering improved metabolic stability and reduced side effects. - Drug Repurposing: The metabolite is being explored for repurposing as a targeted therapy for specific inflammatory pathways, aligning with the goals of personalized medicine. --- ### 4. Environmental and Toxicological Considerations - Ecotoxicological Impact: The N1’-Oxide derivative has lower environmental persistence compared to the parent drug, potentially reducing its ecological footprint and toxicological risks. --- ### 5. Regulatory and Safety Profiling - Regulatory Requirements: Comprehensive safety profiling is essential to ensure the therapeutic safety of the N1’-Oxide derivative, particularly in long-term use and special populations. --- ### 6. Future Directions and Emerging Technologies - AI and High-Throughput Screening: Emerging technologies like artificial intelligence and high-throughput screening are being applied to predict pharmacokinetic behavior and drug interactions, accelerating the development of the metabolite. - Translation to Clinical Applications: Ongoing research aims to translate these findings into clinical applications, with the goal of benefiting patients through safer, more effective therapies. --- ### Conclusion The study of Etoricoxib N1’-Oxide highlights the importance of metabolite research in drug development. As the scientific community continues to explore this compound, it holds significant promise as a next-generation COX-2 inhibitor with unique advantages over existing therapies. The integration of interdisciplinary approaches will be crucial in translating these findings into clinical applications that improve patient outcomes.